2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride
Overview
Description
Preparation Methods
The preparation of 2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride involves synthetic routes that typically include the reaction of thiomorpholine with appropriate alkylating agents under controlled conditions. The reaction conditions often involve the use of solvents and catalysts to facilitate the formation of the desired product. Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity.
Chemical Reactions Analysis
2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding amine or thiol derivatives.
Substitution: Nucleophilic substitution reactions can occur, where the thiomorpholine ring is substituted with other functional groups. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like alkyl halides.
Scientific Research Applications
2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a reference standard in analytical chemistry for the development and validation of analytical methods.
Biology: The compound is used in biological studies to investigate its effects on various biological pathways and processes.
Medicine: It is explored for its potential therapeutic applications, including its use as a precursor for the synthesis of pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, leading to the modulation of their activity. This interaction can result in various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
2-methyl-1-(thiomorpholin-4-yl)propan-2-amine dihydrochloride can be compared with other similar compounds, such as:
2-methyl-1-(morpholin-4-yl)propan-2-amine dihydrochloride: This compound has a similar structure but with a morpholine ring instead of a thiomorpholine ring.
2-methyl-1-(piperidin-4-yl)propan-2-amine dihydrochloride: This compound features a piperidine ring, offering different chemical properties and reactivity. The uniqueness of this compound lies in its thiomorpholine ring, which imparts distinct chemical and biological properties compared to its analogs.
Properties
CAS No. |
2648945-69-9 |
|---|---|
Molecular Formula |
C8H20Cl2N2S |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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